Cas no 2639404-66-1 (methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2639404-66-1
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6353852
• PubChem ID: 165897033
• Update Time: 2025-06-09

methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6497178
• methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate
• 2639404-66-1

• Inchi： 1S/C12H15NO4/c1-15-7-4-9-8(11(5-7)16-2)6-10(13-9)12(14)17-3/h4-5,10,13H,6H2,1-3H3
• InChI Key： LSAJOKOELIFULY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1CC(C(=O)OC)N2)OC

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.8Ų

Additional information on methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate

Methyl 4,6-Dimethoxy-2,3-Dihydro-1H-Indole-2-Carboxylate (CAS No. 2639404-66-1): An Overview

Methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639404-66-1) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential applications in drug discovery and development. The presence of methoxy groups and the carboxylate ester moiety in its structure contributes to its unique chemical and biological properties.

The chemical structure of methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate can be described as follows: it consists of a six-membered indole ring with two methoxy groups at the 4 and 6 positions, and a methyl ester group attached to the carboxylic acid at the 2 position. This structural arrangement imparts specific reactivity and stability characteristics that make it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the potential of methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The methoxy groups are believed to play a crucial role in modulating the compound's interaction with inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate has been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines without affecting normal cells. The mechanism of action is thought to involve the disruption of specific signaling pathways that are critical for tumor cell survival and proliferation.

The synthesis of methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate has been optimized using modern synthetic techniques. One common approach involves the condensation of an appropriate indole derivative with a methyl ester-containing reagent under controlled conditions. This method yields high purity and yield, making it suitable for large-scale production in industrial settings.

The physical properties of methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as methanol and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety and handling, methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory safety protocols to avoid any potential hazards associated with chemical exposure.

The potential applications of methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate extend beyond its use as an intermediate in synthetic chemistry. Its unique structural features make it an attractive candidate for further modification and derivatization to develop new compounds with enhanced biological activities. For example, researchers have explored the synthesis of analogs by varying the substituents on the indole ring or modifying the ester group to improve potency and selectivity.

In conclusion, methyl 4,6-dimethoxy-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639404-66-1) is a versatile compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activities make it a valuable tool for scientists working in organic chemistry, medicinal chemistry, and drug discovery. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in these fields.